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Compound of Interest

Compound Name: Methyl red sodium salt

Cat. No.: B147328

For researchers, scientists, and drug development professionals, the precise determination of
analyte concentration through titration is a cornerstone of analytical chemistry. The choice of
indicator is paramount to achieving accurate results. This guide provides a detailed comparison
of the accuracy of methyl red in weak acid-strong base versus strong acid-strong base
titrations, supported by experimental data and protocols.

Methyl red is a popular pH indicator that changes color in the pH range of 4.4 to 6.2.[1] It
exhibits a red color in acidic solutions and transitions to yellow in basic solutions.[1] The
accuracy of this indicator is fundamentally tied to the proximity of its pH transition range to the
equivalence point of the titration.

Strong Acid vs. Weak Acid Titrations: The
Equivalence Point is Key

The critical difference between a strong acid-strong base titration and a weak acid-strong base
titration lies in the pH at the equivalence point—the point at which the moles of the acid and
base are stoichiometrically equal.

» Strong Acid - Strong Base Titration: The neutralization of a strong acid (e.g., HCI) with a
strong base (e.g., NaOH) results in a neutral salt and water. Consequently, the pH at the
equivalence point is 7.[2]
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» Weak Acid - Strong Base Titration: The titration of a weak acid (e.g., acetic acid) with a
strong base produces the conjugate base of the weak acid. This conjugate base undergoes
hydrolysis, resulting in a solution with a pH greater than 7 at the equivalence point.[2]

Accuracy of Methyl Red: A Tale of Two Titrations

The suitability of methyl red as an indicator is determined by how well its color change
corresponds to the steep portion of the titration curve around the equivalence point.

Weak Acid - Strong Base Titration: An Unsuitable Choice

In the titration of a weak acid with a strong base, the equivalence point occurs at a pH above 7.
Methyl red, with its transition range of 4.4-6.2, will change color well before the actual
equivalence point is reached. This premature color change leads to a significant
underestimation of the titrant volume required to reach the equivalence point, resulting in a
substantial titration error.

Strong Acid - Strong Base Titration: An Acceptable,
Though Not Ideal, Indicator

For the titration of a strong acid with a strong base, the pH at the equivalence point is 7. While
the center of methyl red's pH range (pKa = 5.1) does not perfectly align with this, the extremely
sharp and extensive pH jump around the equivalence point in a strong acid-strong base
titration makes the titration error relatively small. The pH of the solution changes so rapidly near
the equivalence point that the addition of a single drop of titrant can cause a large pH shift,
spanning the transition range of methyl red.

Experimental Data: A Comparative Look

The following table summarizes the theoretical and expected experimental outcomes when
using methyl red for these two types of titrations.
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L Equivalence Methyl Red Expected
Titration Type . . . Accuracy
Point (pH) End Point (pH)  Titration Error
Strong Acid (0.1
M HCI) vs. Small (typically <
) 7.0 ~4.4-6.2 (typically Acceptable
Strong Base (0.1 0.2%)
M NaOH)
Weak Acid (0.1
M CH3COOH) Large and
~8.7 ~4.4-6.2 ) Unacceptable
vs. Strong Base Negative

(0.1 M NaOH)

Experimental Protocols

Below are detailed methodologies for conducting these titrations to evaluate the performance

of methyl red.

Experiment 1: Strong Acid vs. Strong Base Titration

Objective: To determine the concentration of a hydrochloric acid solution using a standardized
sodium hydroxide solution with methyl red as the indicator.

Materials:

0.1 M Hydrochloric Acid (HCI) solution

0.1 M Sodium Hydroxide (NaOH) solution (standardized)

Methyl red indicator solution

50 mL Burette

25 mL Pipette

250 mL Erlenmeyer flask

White tile
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Procedure:

Rinse the burette with a small amount of the 0.1 M NaOH solution and then fill it, ensuring no
air bubbles are present in the tip. Record the initial burette reading.

Pipette 25 mL of the 0.1 M HCI solution into the Erlenmeyer flask.

Add 2-3 drops of methyl red indicator to the HCI solution in the flask. The solution will turn
red.

Place the flask on a white tile under the burette to easily observe the color change.

Titrate the HCI solution with the NaOH solution from the burette, swirling the flask
continuously.

As the endpoint approaches, the yellow color will start to persist for longer. Add the NaOH
drop by drop until the solution turns from red to a distinct orange/yellow.

Record the final burette reading.

Repeat the titration at least two more times to obtain concordant results (volumes that agree
within 0.1 mL).

Experiment 2: Weak Acid vs. Strong Base Titration

Objective: To observe the performance of methyl red in the titration of a weak acid (acetic acid)

with a strong base (sodium hydroxide).

Materials:

0.1 M Acetic Acid (CHsCOOH) solution

0.1 M Sodium Hydroxide (NaOH) solution (standardized)
Methyl red indicator solution

Phenolphthalein indicator solution (for comparison)

50 mL Burette

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

e 25 mL Pipette

e 250 mL Erlenmeyer flask

o White tile

Procedure:

Follow steps 1 and 2 from the strong acid titration protocol, using 25 mL of 0.1 M acetic acid.
o Add 2-3 drops of methyl red indicator to the acetic acid solution. The solution will be red.

« Titrate the acetic acid solution with the NaOH solution, observing the color change from red
to yellow. Record the volume of NaOH used.

o To demonstrate the inaccuracy, repeat the titration with a fresh 25 mL sample of acetic acid,
but this time use 2-3 drops of phenolphthalein indicator.

« Titrate until the solution changes from colorless to a faint, persistent pink. Record the volume
of NaOH used.

o Compare the endpoint volumes obtained with methyl red and phenolphthalein. The volume
for the phenolphthalein endpoint will be significantly larger and closer to the true equivalence
point.

Visualizing the Chemistry

The underlying principles of these titrations and the role of the indicator can be visualized
through the following diagrams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl Red's Performance in Acid-Base Titrations: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147328#accuracy-of-methyl-red-in-weak-acid-vs-
strong-acid-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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